4-(4-Chloro-3-cyanophenyl)-2-nitrobenzoic acid, 95%
Overview
Description
4-(4-Chloro-3-cyanophenyl)-2-nitrobenzoic acid, 95%, or 4-CNPA, is an organic compound with a wide range of uses in scientific research applications. It is a versatile compound that can be used in a variety of different experiments, including those related to biochemistry and physiology.
Scientific Research Applications
4-CNPA is a versatile compound that can be used for a variety of scientific research applications. It has been used as a reagent in the synthesis of various organic compounds, such as 4-chloro-3-cyanophenyl-2-nitrobenzoate, 4-chloro-3-cyanophenyl-2-nitrobenzamide, and 4-chloro-3-cyanophenyl-2-nitrobenzyl alcohol. It has also been used as a fluorescent probe for the detection of hydrogen sulfide in biological systems. Additionally, 4-CNPA has been used as a reagent in the synthesis of various drugs, such as the antifungal drug fluconazole and the anti-inflammatory drug ibuprofen.
Mechanism of Action
The mechanism of action of 4-CNPA is not fully understood. However, it is believed to act as an inhibitor of various enzymes, such as cytochrome P450 enzymes. In addition, 4-CNPA has been shown to inhibit the activity of various enzymes involved in the synthesis of fatty acids and cholesterol.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-CNPA are not well understood. However, it has been shown to have a variety of effects on various biochemical pathways, such as those involved in the synthesis of fatty acids and cholesterol. Additionally, 4-CNPA has been shown to have an inhibitory effect on the activity of cytochrome P450 enzymes, which may lead to an increased risk of drug interactions.
Advantages and Limitations for Lab Experiments
4-CNPA has a number of advantages for use in laboratory experiments. It is a relatively inexpensive compound, and it is easy to synthesize. Additionally, it has a wide range of applications in scientific research, making it a versatile compound. However, it is important to note that 4-CNPA can be toxic if ingested, and it should be handled with caution.
Future Directions
There are a number of potential future directions for 4-CNPA research. One potential area of research is the development of new methods for the synthesis of 4-CNPA. Additionally, further research could be conducted to better understand the biochemical and physiological effects of 4-CNPA. Finally, research could be conducted to determine the potential therapeutic applications of 4-CNPA, such as its use as an anti-inflammatory or antifungal agent.
Synthesis Methods
4-CNPA can be synthesized via a number of different methods. One of the most common methods involves the reaction of 4-chloro-3-cyanophenol with nitric acid in the presence of sulfuric acid. This method yields a 95% pure product. Other methods of synthesis include the reaction of 4-chloro-3-cyanophenol with nitrous acid or the reaction of 4-chloro-3-cyanophenol with sodium nitrite in the presence of acetic acid.
properties
IUPAC Name |
4-(4-chloro-3-cyanophenyl)-2-nitrobenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H7ClN2O4/c15-12-4-2-8(5-10(12)7-16)9-1-3-11(14(18)19)13(6-9)17(20)21/h1-6H,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PBALDONZKJKAAI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C2=CC(=C(C=C2)Cl)C#N)[N+](=O)[O-])C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H7ClN2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80690786 |
Source
|
| Record name | 4'-Chloro-3'-cyano-3-nitro[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80690786 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
302.67 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261948-33-7 |
Source
|
| Record name | [1,1′-Biphenyl]-4-carboxylic acid, 4′-chloro-3′-cyano-3-nitro- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1261948-33-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4'-Chloro-3'-cyano-3-nitro[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80690786 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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